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Compound of Interest

Compound Name:
4-Bromo-3-difluoromethoxy-5-

nitrotoluene

CAS No.: 1805104-01-1

Cat. No.: B1448862

Get Quote

Executive Summary & Chemical Profile
4-Bromo-3-difluoromethoxy-5-nitrotoluene represents a "privileged scaffold" in medicinal

chemistry.[1] Its trisubstituted pattern (Methyl, Difluoromethoxy, Nitro, Bromo) offers three

distinct vectors for orthogonal functionalization, making it an ideal core for Fragment-Based

Drug Discovery (FBDD).[1]
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Property Specification

IUPAC Name
2-bromo-1-(difluoromethoxy)-5-methyl-3-

nitrobenzene

Molecular Formula C₈H₆BrF₂NO₃

Molecular Weight 282.04 g/mol

Appearance Pale yellow to off-white crystalline solid

Key Functionality

-OCHF₂: Lipophilic H-bond donor/acceptor

modulator (Metabolic Shield).-Br: Handle for Pd-

catalyzed cross-coupling (Suzuki, Buchwald).-

NO₂: Precursor to aniline for amide coupling or

heterocycle formation.[1][2][3]

LogP (Predicted) ~3.2 (High lipophilicity due to fluorine content)

Strategic Utility in API Design
The strategic value of this intermediate lies in its ability to solve common ADME (Absorption,

Distribution, Metabolism, Excretion) failures in late-stage drug development.[1]

Metabolic Stability: The -OCHF₂ group blocks metabolic O-dealkylation (a common

clearance route for -OMe groups) while maintaining similar steric bulk and electronic

properties.[1]

Orthogonal Reactivity: The molecule allows for sequential functionalization:

Step 1: Suzuki/Sonogashira coupling at the C-Br bond (activated by the ortho-nitro group).

[1]

Step 2: Reduction of -NO₂ to -NH₂.[1]

Step 3: Amide coupling or cyclization to form benzimidazoles or indazoles.[1]
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The following diagram illustrates the divergent synthesis pathways enabled by this

intermediate.

4-Bromo-3-difluoromethoxy-
5-nitrotoluene

(Core Scaffold)
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Pd-Catalyzed Coupling
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(Ar-B(OH)2)
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Biaryl Intermediate
(Kinase Hinge Binder)

Functionalized Aniline
(Amide Precursor)

Target API
(e.g., MEK/BET Inhibitor)

 Cyclization/Amidation

 Buchwald/Amidation
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Caption: Divergent synthetic utility of the scaffold allowing access to biaryl systems or

functionalized anilines.

Detailed Experimental Protocols
Protocol A: Regioselective Suzuki-Miyaura Coupling
Objective: To install an aryl or heteroaryl group at the 4-position while preserving the nitro

group for later reduction.[1] The steric crowding from the flanking -NO₂ and -OCHF₂ groups

requires a specialized catalyst system.[1]

Reagents:

Substrate: 4-Bromo-3-difluoromethoxy-5-nitrotoluene (1.0 eq)[1]

Boronic Acid: Phenylboronic acid derivative (1.2 eq)[1]

Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (0.05 eq) or Pd(PPh₃)₄ (for less hindered partners)[1]

Base: Cs₂CO₃ (3.0 eq)[1]

Solvent: 1,4-Dioxane : Water (4:1 v/v)[1]

Step-by-Step Methodology:

Inertion: Charge a reaction vial with the substrate, boronic acid, base, and catalyst.[1] Seal

and purge with Argon for 5 minutes.
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Solvation: Add degassed Dioxane/Water mixture via syringe.

Reaction: Heat the mixture to 90°C for 4–6 hours. Note: Monitor by LC-MS.[1] The electron-

withdrawing nitro group accelerates the oxidative addition, but steric hindrance may slow the

transmetallation.

Workup: Cool to RT, dilute with EtOAc, and wash with brine. Dry over Na₂SO₄ and

concentrate.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Critical Control Point: Ensure strict deoxygenation.[1] The nitro group can poison Pd catalysts if

oxidized species are present or if the reaction is run too long at high temperatures (risk of

denitration).[1]

Protocol B: Chemoselective Nitro Reduction (Bechamp
Conditions)
Objective: Reduce the nitro group to an aniline without defluorinating the -OCHF₂ group or

reducing the aryl bromide (if coupling was not performed first).[1]

Reagents:

Substrate: Nitro-intermediate (1.0 eq)[1]

Reductant: Iron powder (Fe, 5.0 eq)[1]

Electrolyte: Ammonium Chloride (NH₄Cl, 5.0 eq)[1]

Solvent: Ethanol : Water (3:1)[1]

Step-by-Step Methodology:

Preparation: Dissolve the nitro compound in EtOH/Water. Add NH₄Cl and Iron powder.

Reflux: Heat to 70–80°C with vigorous stirring. The reaction typically completes in 1–2 hours.

[1]
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Why Iron? Hydrogenation (H₂/Pd-C) carries a high risk of hydrodehalogenation (cleaving

the C-Br bond).[1] Iron is chemoselective for -NO₂ in the presence of aryl halides.[1]

Filtration: Filter the hot mixture through a Celite pad to remove iron oxides. Wash with hot

ethanol.[1]

Isolation: Concentrate the filtrate. Neutralize with saturated NaHCO₃ if necessary, and

extract with DCM.

Protocol C: Difluoromethylation (Synthesis of the
Starting Material)
If the starting material must be synthesized from 4-Bromo-3-hydroxy-5-nitrotoluene:

Reagents:

Substrate: 4-Bromo-5-methyl-2-nitrophenol (1.0 eq)[1]

Reagent: Sodium chlorodifluoroacetate (ClCF₂COONa) or ClCHF₂ gas.[1]

Base: K₂CO₃ (2.5 eq)[1]

Solvent: DMF (Anhydrous)[1]

Methodology:

Dissolve phenol and K₂CO₃ in DMF.[1] Heat to 100°C.

Slowly add Sodium chlorodifluoroacetate (acts as a carbene source).[1]

Stir at 100°C for 2 hours. The in situ generated :CF₂ carbene inserts into the O-H bond.[1]

Safety Warning: This generates CO₂ and potentially HF traces.[1] Use a scrubber.[1]

Analytical Quality Control (QC)
To validate the integrity of the intermediate, specifically the sensitive -OCHF₂ group:
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Technique Expected Signal / Observation

¹H NMR (DMSO-d₆)

Look for the characteristic triplet of the -OCHF₂

proton at δ 7.0–7.4 ppm (

). This large coupling constant confirms the

presence of two fluorine atoms.[1]

¹⁹F NMR Doublet appearing around -80 to -85 ppm.[1]

LC-MS

M+H or M+NH₄ adduct.[1] The isotopic pattern

of Bromine (1:1 ratio of ⁷⁹Br/⁸¹Br) must be

preserved.[1]
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Disclaimer: This protocol is for research and development purposes only. Handling of nitro-

aromatics and halogenated solvents requires standard chemical safety precautions, including

the use of fume hoods and PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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